Cas no 2138098-99-2 (3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one)

• Product Name: 3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one
• CAS No: 2138098-99-2
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 6594852
• PubChem ID: 165496398
• Update Time: 2025-10-31

3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one
• EN300-1156759
• 2138098-99-2
• 3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one

• Inchi： 1S/C14H22O/c1-2-12-7-8-14(15)10-13(12)9-11-5-3-4-6-11/h3-4,11-13H,2,5-10H2,1H3
• InChI Key： OZTZVMNLIFMZAC-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)C(C1)CC1CC=CC1

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one

Introduction to 3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one (CAS No. 2138098-99-2)

3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one (CAS No. 2138098-99-2) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic ketones, characterized by a fused cyclopentene ring and an ethyl-substituted cyclohexanone moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable scaffold for drug discovery and molecular design.

The structure of 3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one is meticulously crafted to explore interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The cyclopentene ring, known for its rigid conformation, can stabilize certain pharmacophoric elements, while the ethyl group at the 4-position introduces additional spatial and electronic modulation. This dual functionality has been exploited in recent research to develop novel therapeutic agents.

In recent years, there has been a surge in interest regarding the pharmacological potential of such heterocyclic compounds. Studies have demonstrated that modifications in the cyclohexanone core can significantly alter binding affinities and metabolic stability, making them ideal candidates for optimizing drug-like properties. The CAS No. 2138098-99-2 identifier ensures precise chemical characterization and traceability, which are critical for both academic research and industrial applications.

One of the most compelling aspects of 3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one is its potential role in addressing unmet medical needs. Researchers have been investigating its interactions with enzymes such as kinases and proteases, which are often dysregulated in diseases like cancer and inflammatory disorders. Preliminary studies suggest that this compound exhibits inhibitory activity against certain target proteins, although further validation is required to fully elucidate its therapeutic efficacy.

The synthesis of 3-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohexan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.

From a medicinal chemistry perspective, the key structural features of this compound—such as the cyclopentene ring and ethyl substituent—offer multiple opportunities for derivatization. By introducing additional functional groups or altering existing ones, chemists can fine-tune biological activity while maintaining favorable pharmacokinetic profiles. This flexibility makes 3-(Cyclopent-enyl)methyl]-4-propylcyclohexanone (CAS No. 2138098) a promising scaffold for developing next-generation therapeutics.

The biological evaluation of CAS No. 2138098 has revealed intriguing properties that warrant further exploration. In vitro assays have shown modest activity against certain cancer cell lines, suggesting potential as an anticancer agent. Additionally, preliminary toxicology studies indicate reasonable safety margins, although comprehensive pharmacokinetic and toxicity assessments are still underway. These findings underscore the importance of rigorous preclinical testing before moving into clinical trials.

Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates like 3-(Cyclopentenyl)methylethyl)-4-propylcyclohexanone (CAS No.). Molecular modeling techniques allow researchers to predict binding interactions with biological targets with high accuracy, thereby reducing experimental trial-and-error. By integrating experimental data with computational insights, scientists can optimize lead compounds more efficiently, saving time and resources in drug development pipelines.

The industrial relevance of this compound cannot be overstated. Pharmaceutical companies are increasingly seeking novel molecular entities with unique structures to avoid patent infringement issues associated with existing drugs. CAS No.: 2138098 represents a valuable addition to the chemical toolbox available for medicinal chemists worldwide. Its distinct structural motif provides a fresh starting point for designing innovative therapeutics targeting a wide range of diseases.

In conclusion,(Cyclopentenyl)methylethyl)-4-propylenic ketone (CAS No.) exemplifies how structural complexity can be leveraged to develop biologically active molecules with therapeutic potential. Its unique framework offers multiple avenues for exploration in drug discovery programs across academia and industry alike,(Cyclopentenyl)methylethyl)-4-propylenic ketone (CAS No.), highlighting its significance as a chemical entity worth further investigation.